Cas no 899759-47-8 (2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methylbutyl)acetamide)

• Product Name: 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methylbutyl)acetamide
• CAS No: 899759-47-8
• MF: C₁₉H₂₅N₃O₃S
• MW: 375.485103368759
• CID: 5488037
• Update Time: 2025-06-25

2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[4-(4-ethoxyphenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]thio]-N-(3-methylbutyl)-
• 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methylbutyl)acetamide

• Inchi： 1S/C19H25N3O3S/c1-4-25-16-7-5-15(6-8-16)22-12-11-21-18(19(22)24)26-13-17(23)20-10-9-14(2)3/h5-8,11-12,14H,4,9-10,13H2,1-3H3,(H,20,23)
• InChI Key： SCUZWWVKQNYOIE-UHFFFAOYSA-N
• SMILES： C(NCCC(C)C)(=O)CSC1=NC=CN(C2=CC=C(OCC)C=C2)C1=O

Additional information on 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methylbutyl)acetamide

Introduction to 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methylbutyl)acetamide (CAS No. 899759-47-8)

2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methylbutyl)acetamide (CAS No. 899759-47-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features, which include a sulfanyl group, an acetamide moiety, and a substituted phenyl ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methylbutyl)acetamide (CAS No. 899759-47-8) is composed of a central pyrazine ring with a ketone group, a sulfanyl linkage to an acetamide, and a 4-ethoxyphenyl substituent. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The ethoxy group on the phenyl ring enhances the lipophilicity of the molecule, which can influence its absorption and distribution in biological systems. The acetamide moiety, on the other hand, can participate in hydrogen bonding interactions with biological targets, potentially enhancing its binding affinity.

Recent studies have explored the potential therapeutic applications of 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methylbutyl)acetamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methylbutyl)acetamide has also shown promise in cancer research. Studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are critical for cell survival and death.

The pharmacokinetic properties of 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methylbutyl)acetamide have also been investigated. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral medication. However, more detailed studies are needed to fully understand its metabolism and potential drug interactions.

Safety assessments are an essential part of the drug development process. Initial toxicity studies have indicated that 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methylbutyl)acetamide has a low toxicity profile at therapeutic doses. However, as with any new compound, comprehensive safety evaluations will be required to ensure its safety for human use.

In conclusion, 2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methylbutyl)acetamide (CAS No. 899759-47-8) is a promising compound with potential therapeutic applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.